Cas no 690992-01-9 (ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate)

ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate structure
690992-01-9 structure
Product Name:ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate
CAS No:690992-01-9
MF:C13H15ClO5
MW:286.708203554153
MDL:MFCD03719965
CID:3059950
PubChem ID:888801
Update Time:2025-04-21

ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-2-ethoxy-4-formyl-phenoxy)-acetic acid ethyl ester
    • ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate
    • BBL040513
    • AKOS000312941
    • CS-0374145
    • STK350583
    • QCB99201
    • 690992-01-9
    • ethyl(5-chloro-2-ethoxy-4-formylphenoxy)acetate
    • SR-01000259994
    • EN300-230500
    • SR-01000259994-1
    • Z2106595303
    • ethyl (5-chloro-2-ethoxy-4-formylphenoxy)acetate
    • MDL: MFCD03719965
    • Inchi: 1S/C13H15ClO5/c1-3-17-11-5-9(7-15)10(14)6-12(11)19-8-13(16)18-4-2/h5-7H,3-4,8H2,1-2H3
    • InChI Key: CSOWGTMJKPTKEX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1C=O)OCC)OCC(=O)OCC

Computed Properties

  • Exact Mass: 286.0608013Da
  • Monoisotopic Mass: 286.0608013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.8Ų

ethyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-230500-0.05g
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Enamine
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Enamine
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Enamine
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